Cas no 147047-03-8 (3',4',5,7-Tetrahydroxy-5'-prenylflavanone; (S)-form, 3',4'-Di-Me ether)

3',4',5,7-Tetrahydroxy-5'-prenylflavanone; (S)-form, 3',4'-Di-Me ether structure
147047-03-8 structure
Product Name:3',4',5,7-Tetrahydroxy-5'-prenylflavanone; (S)-form, 3',4'-Di-Me ether
CAS No:147047-03-8
MF:C22H24O6
MW:384.422367095947
CID:6647647
PubChem ID:42608012
Update Time:2024-03-02

3',4',5,7-Tetrahydroxy-5'-prenylflavanone; (S)-form, 3',4'-Di-Me ether Chemical and Physical Properties

Names and Identifiers

    • 3',4',5,7-Tetrahydroxy-5'-prenylflavanone; (S)-form, 3',4'-Di-Me ether
    • Inchi: 1S/C22H24O6/c1-12(2)5-6-13-7-14(8-20(26-3)22(13)27-4)18-11-17(25)21-16(24)9-15(23)10-19(21)28-18/h5,7-10,18,23-24H,6,11H2,1-4H3
    • InChI Key: LMJYCCOYYJEVOW-UHFFFAOYSA-N
    • SMILES: O1C2C=C(C=C(C=2C(CC1C1C=C(C(=C(C/C=C(\C)/C)C=1)OC)OC)=O)O)O

Computed Properties

  • Exact Mass: 384.15728848g/mol
  • Monoisotopic Mass: 384.15728848g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 5
  • Complexity: 571
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 85.2Ų
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